Cas no 648436-71-9 (Benzoic acid, 4-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester)

Benzoic acid, 4-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester structure
648436-71-9 structure
Product Name:Benzoic acid, 4-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
CAS No:648436-71-9
MF:C21H18O2S
MW:334.431424617767
CID:414460
PubChem ID:71378335
Update Time:2025-04-19

Benzoic acid, 4-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(5-methyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
    • methyl 4-(4-methyl-2-phenylphenyl)sulfanylbenzoate
    • Methyl 4-[(5-methyl[1,1'-biphenyl]-2-yl)sulfanyl]benzoate
    • DTXSID50800956
    • 648436-71-9
    • Inchi: 1S/C21H18O2S/c1-15-8-13-20(19(14-15)16-6-4-3-5-7-16)24-18-11-9-17(10-12-18)21(22)23-2/h3-14H,1-2H3
    • InChI Key: OIFOXRMVKCAGON-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)OC)=CC=1)C1=CC=C(C)C=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 334.10275099g/mol
  • Monoisotopic Mass: 334.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 51.6Ų
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